Cas no 14957-65-4 ([1,1'-Biphenyl]-2,2'-diol,4,4',6,6'-tetrabromo-)

• Product Name: [1,1'-Biphenyl]-2,2'-diol,4,4',6,6'-tetrabromo-
• CAS No: 14957-65-4
• MF: C₁₂H₆Br₄O₂
• MW: 501.790840625763
• CID: 147647
• PubChem ID: 84727
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2,2'-diol,4,4',6,6'-tetrabromo- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,2'-diol,4,4',6,6'-tetrabromo-
• 3,5-dibromo-2-(2,4-dibromo-6-hydroxyphenyl)phenol
• 4,4',6,6'-tetrabromo[1,1'-biphenyl]-2,2'-diol
• 4,4',6,6'-Tetrabromo-2,2'-biphenyldiol
• EINECS 239-029-0
• 4,4',6,6'-Tetrabromo-o,o'-biphenol
• (1,1'-Biphenyl)-2,2'-diol, 4,4',6,6'-tetrabromo-
• DTXSID00164338
• NS00024892
• UNII-J5L76S84WM
• SCHEMBL11323883
• J5L76S84WM
• 14957-65-4
• 4,4',6,6'-Tetrabromo(1,1'-biphenyl)-2,2'-diol
• 4,4',6,6'-tetrabromo-2,2'-bi-phenyldiol

• Inchi： 1S/C12H6Br4O2/c13-5-1-7(15)11(9(17)3-5)12-8(16)2-6(14)4-10(12)18/h1-4,17-18H
• InChI Key： ZNJKDCNQQCLEFG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1C1C(=CC(=CC=1O)Br)Br)O)Br

Computed Properties

• Exact Mass: 497.71000
• Monoisotopic Mass: 497.71013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 5.81480